[4-(2-FURYLMETHYL)PIPERAZINO][1-PHENYL-3-(TRIFLUOROMETHYL)-1H-THIENO[2,3-C]PYRAZOL-5-YL]METHANONE

• IUPAC Name: [4-(furan-2-ylmethyl)piperazin-1-yl]-[1-phenyl-3-(trifluoromethyl)thieno[2,3-c]pyrazol-5-yl]methanone
• InChI: InChI=1S/C22H19F3N4O2S/c23-22(24,25)19-17-13-18(32-21(17)29(26-19)15-5-2-1-3-6-15)20(30)28-10-8-27(9-11-28)14-16-7-4-12-31-16/h1-7,12-13H,8-11,14H2
• InChI Key: VREQZQYRBLZAJB-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCN1CC2=CC=CO2)C(=O)C3=CC4=C(S3)N(N=C4C(F)(F)F)C5=CC=CC=C5
• Molecular Formula: C22H19F3N4O2S
• Molecular Weight: 460.5 g/mol

Description

The compound [4-(2-FURYLMETHYL)PIPERAZINO][1-PHENYL-3-(TRIFLUOROMETHYL)-1H-THIENO[2,3-C]PYRAZOL-5-YL]METHANONE is a complex organic molecule that features a unique combination of functional groups

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of [4-(2-FURYLMETHYL)PIPERAZINO][1-PHENYL-3-(TRIFLUOROMETHYL)-1H-THIENO[2,3-C]PYRAZOL-5-YL]METHANONE typically involves multiple steps, starting from readily available starting materials. The key steps include:

Formation of the thieno[2,3-c]pyrazole core: This can be achieved through cyclization reactions involving appropriate precursors.

Introduction of the trifluoromethyl group: This step often involves the use of trifluoromethylating agents under controlled conditions.

Attachment of the phenyl group: This can be done through various coupling reactions, such as Suzuki or Heck coupling.

Incorporation of the piperazine moiety: This step involves the reaction of the intermediate with 1-(2-furylmethyl)piperazine.

Final assembly: The final step involves the formation of the carbonyl linkage to complete the synthesis.

Industrial Production Methods

Industrial production of this compound would likely involve optimization of the above synthetic routes to ensure high yield and purity. This could include the use of continuous flow reactors, advanced purification techniques, and stringent quality control measures.

Chemical Reactions Analysis

Types of Reactions

[4-(2-FURYLMETHYL)PIPERAZINO][1-PHENYL-3-(TRIFLUOROMETHYL)-1H-THIENO[2,3-C]PYRAZOL-5-YL]METHANONE: can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized under specific conditions to introduce additional functional groups or modify existing ones.

Reduction: Reduction reactions can be used to alter the oxidation state of certain atoms within the molecule.

Substitution: The compound can undergo nucleophilic or electrophilic substitution reactions, particularly at the phenyl and piperazine moieties.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate (KMnO₄) and chromium trioxide (CrO₃).

Reduction: Reducing agents such as lithium aluminum hydride (LiAlH₄) and sodium borohydride (NaBH₄) are often used.

Substitution: Reagents like halogens (e.g., Br₂, Cl₂) and nucleophiles (e.g., NaOH, NH₃) are commonly employed.

Major Products

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation might yield carboxylic acids or ketones, while reduction could produce alcohols or amines.

Scientific Research Applications

[4-(2-FURYLMETHYL)PIPERAZINO][1-PHENYL-3-(TRIFLUOROMETHYL)-1H-THIENO[2,3-C]PYRAZOL-5-YL]METHANONE: has several scientific research applications:

Chemistry: It can be used as a building block for the synthesis of more complex molecules.

Biology: The compound may serve as a probe in biochemical assays to study enzyme interactions or receptor binding.

Industry: It can be used in the development of new materials with unique properties, such as high thermal stability or specific electronic characteristics.

Mechanism of Action

The mechanism of action of [4-(2-FURYLMETHYL)PIPERAZINO][1-PHENYL-3-(TRIFLUOROMETHYL)-1H-THIENO[2,3-C]PYRAZOL-5-YL]METHANONE involves its interaction with specific molecular targets. These targets could include enzymes, receptors, or other proteins. The compound may exert its effects by binding to these targets and modulating their activity, leading to changes in cellular pathways and physiological responses.

Comparison with Similar Compounds

Similar Compounds

Pyridine: A six-membered aromatic heterocycle with a nitrogen atom.

Pyrrole: A five-membered aromatic heterocycle with a nitrogen atom.

Thiazole: A five-membered ring containing both sulfur and nitrogen atoms.

Uniqueness

What sets [4-(2-FURYLMETHYL)PIPERAZINO][1-PHENYL-3-(TRIFLUOROMETHYL)-1H-THIENO[2,3-C]PYRAZOL-5-YL]METHANONE apart is its unique combination of functional groups and the presence of the trifluoromethyl group, which can impart distinct electronic properties and reactivity. This makes it a valuable compound for various applications in research and industry.